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This document provides a detailed protocol for the Sonogashira cross-coupling reaction using a
reusable nickel-palladium bimetallic catalyst supported on multi-walled carbon nanotubes (Ni-
Pd/MWCNTSs). The described method offers a cost-effective and efficient alternative for the
synthesis of functionalized alkynes, which are crucial intermediates in pharmaceutical and
materials science applications. The protocol is based on a ligand and copper-free system,
enhancing its applicability and environmental friendliness.

Overview and Key Advantages

The Sonogashira coupling is a fundamental carbon-carbon bond-forming reaction between a
terminal alkyne and an aryl or vinyl halide. Traditional methods often rely on homogeneous
palladium catalysts, which suffer from challenges in catalyst recovery and product
contamination with residual metal. The use of heterogeneous Ni-Pd bimetallic nanopatrticles
supported on MWCNTs addresses these issues by:

o Enhanced Reusability: The catalyst can be easily recovered by centrifugation and reused for
multiple reaction cycles with minimal loss of activity.[1][2]

o Reduced Noble Metal Content: The partial replacement of expensive palladium with more
abundant nickel significantly lowers the catalyst cost without compromising high catalytic
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activity.[1][2]

o High Efficiency: The catalyst demonstrates high conversion rates for a variety of
functionalized aryl halides and terminal alkynes.[1][2]

o Copper and Ligand-Free Conditions: The protocol avoids the use of copper co-catalysts and
phosphine ligands, simplifying the reaction setup and purification process.[1][2]

Catalyst Composition and Performance

The composition of the Ni-Pd/MWCNTSs catalyst plays a crucial role in its catalytic efficiency.
The following table summarizes the performance of different catalyst formulations in the
Sonogashira coupling of 4-iodobenzaldehyde and 4-t-butylphenyl acetylene.

) Average Product

Ni Content Pd Content ] ) .
Catalyst ID Particle Size Conversion

(Wt%) (Wt%)

(nm) (%)

Catalyst 1 8.2 0 25.7+4.4 15
Catalyst 2 8.5 7.8 5-10 100
Catalyst 3 7.9 0.81 5-10 95
Catalyst 4 0 0.86 Not Specified 70

Reaction Conditions: 4-iodobenzaldehyde, 4-t-butylphenyl acetylene, potassium carbonate
(base), water:ethanol solvent mixture, 120 °C, 20 minutes in a Monowave 50 heating reactor.[1]

[3]

Experimental Protocols
Preparation of Ni-Pd/MWCNTSs Catalyst (Catalyst 3)

This protocol describes the preparation of Ni-Pd/MWCNTs with a target loading of ~8% Ni and
~1% Pd.

Materials:
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Nickel(ll) acetate tetrahydrate

Palladium(ll) acetate

Multi-walled carbon nanotubes (MWCNTS)

Zirconium ceramic vial (20 mL)

Ball mill

Procedure:

Weigh 42.39 mg of nickel acetate tetrahydrate (corresponding to 10% Ni content) and the
appropriate amount of palladium acetate to achieve the desired Ni:Pd ratio.

Add 90 mg of multi-walled carbon nanotubes to the vial containing the metal salts.

Place the vial in a ball mill and mix at a sufficient speed to provide mechanical energy for the
formation of nanoparticles.

After milling, the Ni-Pd/MWCNTSs catalyst is ready for use.

Characterization: The prepared catalyst should be characterized to determine the actual metal
content and nanoparticle morphology. Inductively Coupled Plasma Mass Spectrometry (ICP-
MS) can be used to quantify the Ni and Pd loading. Transmission Electron Microscopy (TEM) is
employed to visualize the size and dispersion of the bimetallic nanoparticles on the MWCNT
support.[1]

General Procedure for Sonogashira Coupling

This protocol outlines the general conditions for the Sonogashira coupling of an aryl halide with
a terminal alkyne using the Ni-Pd/MWCNTs catalyst.

Materials:
e Aryl halide (e.g., 4-iodobenzaldehyde)

o Terminal alkyne (e.g., 4-t-butylphenyl acetylene)
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Potassium carbonate (K2COs)
Ni-Pd/MWCNTSs catalyst (Catalyst 3, 3 mol%)
Ethanol

Monowave 50 vial (10 mL)

Monowave 50 heating reactor

Procedure:

To a 10 mL Monowave 50 vial, add the aryl halide (e.g., 0.22 mmol), the terminal alkyne
(e.g., 0.26 mmol, 1.2 equivalents), and ethanol (4 mL).

Add potassium carbonate (91.1 mg, 0.66 mmol, 3 equivalents) and the Ni-Pd/MWCNTs
catalyst (6.60 pmol, 3 mol%).

Seal the vial and heat the reaction mixture to 120 °C for 20 minutes in the Monowave 50
heating reactor.

After the reaction is complete, cool the mixture to room temperature.

The product can be isolated and purified using standard techniques such as extraction and
column chromatography.

Catalyst Recycling Protocol

The heterogeneous nature of the Ni-Pd/MWCNTSs catalyst allows for its straightforward

recovery and reuse.

Procedure:

Following the completion of the Sonogashira reaction, dilute the reaction mixture with
ethanol (4 mL) and dichloromethane (4 mL).

Transfer the entire mixture to a centrifuge tube.

Centrifuge the mixture for 5 minutes at 5000 RPM.
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o Carefully decant the supernatant containing the product.
e The remaining solid catalyst can be washed with a suitable solvent (e.g., ethanol) and dried.

e The recovered catalyst can then be used in subsequent reaction runs under the same
conditions.

Catalyst Reusability

The reusability of the Ni-Pd/MWCNTs catalyst (Catalyst 3) was evaluated for the coupling of 4-
iodobenzaldehyde with 4-tert-butylphenyl acetylene. The results are summarized in the table

below.

Run Conversion (%)
1 100

2 100

3 96

4 90

5 90

6 85

The catalyst maintained high activity for up to six cycles, demonstrating its robustness and
potential for industrial applications.[1]

Visual Representations
Experimental Workflow

The following diagram illustrates the overall workflow for the Sonogashira coupling reaction
using the reusable Ni-Pd/MWCNTSs catalyst.
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Workup & Recycling
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Caption: Experimental workflow for Sonogashira coupling with catalyst recycling.

Proposed Catalytic Cycle

The plausible mechanism for the Ni-Pd/MWCNT-catalyzed Sonogashira cross-coupling
reaction is depicted below.
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Caption: Proposed catalytic cycle for the Sonogashira cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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